5-chloro-N-ethyl-2-methoxy-N-phenylbenzamide

• Molecular Formula: C16H16ClNO2
• Molecular Weight: 289.75 g/mol
• IUPAC Name: 5-chloro-N-ethyl-2-methoxy-N-phenylbenzamide
• InChI: InChI=1S/C16H16ClNO2/c1-3-18(13-7-5-4-6-8-13)16(19)14-11-12(17)9-10-15(14)20-2/h4-11H,3H2,1-2H3
• InChI Key: XHYYOLOYGOFHFU-UHFFFAOYSA-N
• SMILES: CCN(C1=CC=CC=C1)C(=O)C2=C(C=CC(=C2)Cl)OC

Description

5-chloro-N-ethyl-2-methoxy-N-phenylbenzamide, also known as CEMB, is a chemical compound that has gained attention in scientific research due to its potential therapeutic uses.

Mechanism of Action

5-chloro-N-ethyl-2-methoxy-N-phenylbenzamide exerts its pharmacological effects by inhibiting the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of prostaglandins, which are mediators of inflammation and pain. By inhibiting COX-2, 5-chloro-N-ethyl-2-methoxy-N-phenylbenzamide reduces inflammation and pain, making it a potential treatment for conditions such as arthritis and cancer.
Biochemical and Physiological Effects
5-chloro-N-ethyl-2-methoxy-N-phenylbenzamide has been shown to have a variety of biochemical and physiological effects. In addition to its anti-inflammatory and analgesic properties, it has been shown to have antitumor effects by inducing apoptosis, or programmed cell death, in cancer cells. It has also been shown to have antioxidant properties, which may contribute to its therapeutic effects.

Advantages and Limitations for Lab Experiments

5-chloro-N-ethyl-2-methoxy-N-phenylbenzamide has several advantages for use in lab experiments. It is relatively easy to synthesize and purify, making it readily available for research purposes. Additionally, its pharmacological effects are well-documented, making it a useful tool for studying the mechanisms of inflammation, pain, and cancer. However, there are also some limitations to using 5-chloro-N-ethyl-2-methoxy-N-phenylbenzamide in lab experiments. Its mechanism of action is not fully understood, and its potential side effects and toxicity are not well-characterized.

Future Directions

There are several future directions for research on 5-chloro-N-ethyl-2-methoxy-N-phenylbenzamide. One area of focus is the development of new drugs based on 5-chloro-N-ethyl-2-methoxy-N-phenylbenzamide, which may have improved pharmacological properties and reduced side effects compared to existing drugs. Another area of focus is the elucidation of 5-chloro-N-ethyl-2-methoxy-N-phenylbenzamide's mechanism of action, which may lead to new insights into the mechanisms of inflammation, pain, and cancer. Additionally, research on the potential side effects and toxicity of 5-chloro-N-ethyl-2-methoxy-N-phenylbenzamide is needed to ensure its safety for clinical use.

Synthesis Methods

5-chloro-N-ethyl-2-methoxy-N-phenylbenzamide can be synthesized using a variety of methods, including the reaction of 5-chloro-2-methoxybenzoic acid with phenylacetic acid, followed by the addition of ethylamine and acetic anhydride. The resulting product can be purified using column chromatography, yielding a white crystalline solid with a melting point of 145-147°C.

Scientific Research Applications

5-chloro-N-ethyl-2-methoxy-N-phenylbenzamide has been the subject of numerous scientific studies due to its potential therapeutic uses. It has been shown to have anti-inflammatory, analgesic, and antitumor properties, making it a promising candidate for the development of new drugs.